N-(cyanomethyl)-2-(2,6-dichlorophenyl)-N-propylacetamide

• IUPAC Name: N-(cyanomethyl)-2-(2,6-dichlorophenyl)-N-propylacetamide
• InChI: InChI=1S/C13H14Cl2N2O/c1-2-7-17(8-6-16)13(18)9-10-11(14)4-3-5-12(10)15/h3-5H,2,7-9H2,1H3
• InChI Key: XMIXKPKBTVVOCU-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC#N)C(=O)CC1=C(C=CC=C1Cl)Cl
• Molecular Formula: C13H14Cl2N2O
• Molecular Weight: 285.17 g/mol

Description

N-(cyanomethyl)-2-(2,6-dichlorophenyl)-N-propylacetamide, commonly known as DPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DPA belongs to the class of compounds known as amidines, which are characterized by the presence of a nitrogen atom in the amidine group (-C(NH)-NH-). In

Scientific Research Applications

Synthesis and Therapeutic Applications

Researchers have synthesized and evaluated novel derivatives and analogues of related compounds for their therapeutic efficacy against diseases such as Japanese encephalitis and for their antimicrobial properties. For instance, a novel anilidoquinoline derivative was shown to have significant antiviral and antiapoptotic effects in vitro, demonstrating decreased viral load and increased survival in treated mice infected with Japanese encephalitis virus (Joydeep Ghosh et al., 2008). Another study involved the synthesis of novel heterocycles utilizing 2-Cyano-N-arylacetamide, highlighting their potential as antimicrobial agents through molecular docking studies and biological testing against strains of Gram bacteria and fungi (E. Ewies & Hayam A. Abdelsalaam, 2020).

Molecular and Structural Studies

The structural and molecular studies of related compounds have provided valuable insights into their chemical properties and potential applications. For example, the synthesis of novel 1,2,3,4-Tetrahydrocarbazole derivatives from 2-Cyano-N-(tetrahydrocarbazole)acetamide has expanded the understanding of arylazocarbazole derivatives' synthesis and their potential biological interest (A. Fadda et al., 2010).

Biological Activities and Potential

Research has explored the biological activities and potential applications of related compounds, including their roles in pharmacology and biochemistry. Studies on the metabolism of alachlor (a related chloroacetanilide herbicide) by human liver microsomes and cytochrome P450 isoforms have shed light on the metabolic pathways and potential human health implications (S. Coleman et al., 1999). Another study discussed the synthesis of ketamine derivatives by Mannich reactions, offering insights into novel derivatives' synthesis and their potential therapeutic applications (Syed Muzzammil Masaud et al., 2022).